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Compound of Interest

Compound Name: Enstilar

Cat. No.: B1243062

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper handling of pharmaceutical agents like Enstilar® (calcipotriene and betamethasone
dipropionate) foam is paramount to ensure personal safety and maintain experimental integrity.
This guide provides essential, immediate safety and logistical information for the operational
use and disposal of Enstilar® in a laboratory setting.

Hazard Identification and Personal Protective
Equipment

Enstilar® is a topical foam formulation in a pressurized, flammable aerosol can.[1] The active
pharmaceutical ingredients (APIs) are calcipotriene, a vitamin D analog, and betamethasone
dipropionate, a potent corticosteroid.[2] Safety Data Sheets (SDS) for the individual APIs
provide critical hazard information relevant to a laboratory setting.

Calcipotriene is classified as fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[3]
[4][5] It is also known to cause damage to organs through prolonged or repeated exposure.[3]
[4] Betamethasone dipropionate is suspected of damaging an unborn child and may cause
damage to organs through prolonged or repeated exposure.[6][7][8] Given these hazards,
stringent adherence to personal protective equipment (PPE) protocols is mandatory.
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Hazard Personal Protective Equipment (PPE)

Nitrile gloves (double-gloving is recommended
Dermal Contact for extended handling).[9][10] Disposable lab
coat.[11][12]

Use in a well-ventilated area or a chemical fume
Inhalation hood, especially when generating aerosols or
handling outside the canister.[10][13]

ANSI Z87.1-compliant safety glasses with side
Eye Contact shields.[9] If a splash hazard exists, chemical

splash goggles should be worn.[9][12]

Keep away from open flames, sparks, and hot
Flammability surfaces.[1][14] Use a flame-resistant lab coat

when handling larger quantities.[14]

Personnel who are pregnant or planning to
] become pregnant should be fully informed of the
Reproductive Hazard ] ) )
reproductive hazards associated with

betamethasone dipropionate.[6][7]

Standard Operating Procedure for Handling
Enstilar®

A systematic approach to handling Enstilar® minimizes the risk of exposure and ensures a
safe laboratory environment.

1. Preparation and Precautionary Measures:

o Before handling, review the Safety Data Sheets for calcipotriene and betamethasone
dipropionate.[15]

e Ensure a designated, well-ventilated area, preferably a chemical fume hood, is available for
all manipulations.[10][14]

 Verify that all necessary PPE is readily available and in good condition.[16]
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Locate the nearest safety shower, eyewash station, and fire extinguisher.[14]
. Handling and Application:

Don the appropriate PPE: lab coat, safety glasses, and nitrile gloves.[9][17]

Before initial use, shake the Enstilar® can for a few seconds.[1]

When dispensing, hold the can at least 3 cm from the target surface.[1] The can may be held
in any orientation except horizontally.[2]

To avoid unintended aerosolization in the lab, it is advisable to spray the foam into a
secondary container (e.g., a weigh boat or petri dish) within a fume hood.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]
. Post-Handling and Decontamination:
Decontaminate all surfaces that may have come into contact with Enstilar® foam.

Remove and dispose of gloves and any other disposable PPE in the appropriate laboratory
waste stream.

Contaminated reusable lab coats should be professionally laundered. Do not take them
home.[3]

. Storage and Disposal Plan:

Store Enstilar® cans at a controlled room temperature, below 30°C (86°F), in a well-
ventilated area.[1][18]

Protect the pressurized container from sunlight and do not expose it to temperatures
exceeding 50°C (122°F), as it may burst.[1]

The propellants in Enstilar® are flammable; therefore, store it away from heat, sparks, and
open flames.[14][19][20]
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» Any unused or expired Enstilar® must be disposed of as hazardous waste in accordance
with local, state, and federal regulations.[1] Do not puncture or incinerate the can.[1]

e Opened cans should be discarded after 6 months.[1]

Below is a diagram illustrating the logical workflow for the safe handling of Enstilar® in a
laboratory setting.

5. Storage
- Below 30°C
- Protect from sun/heat
- Flammable storage cabinet

1. Preparation »>

~ Review SDS 2. Don PPE 3. Handling 4. Post-Handling
- Lab Coat - Shake can - Decontaminate surfaces
- Designate well-ventilated area  [——»>| —» y — .
o_’ R e - Safety Glasses - Dispense in fume hood - Doff & dispose of PPE

i i If finished with can
B e - Nitrile Gloves - Avoid horizontal spraying - Wash hands thoroughly >

6. Disposal
- As hazardous waste
- Do not puncturefincinerate
- Discard after 6 months

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Enstilar® in a Laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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